2-(4-ethylpiperazin-1-yl)-N-[(E)-(4-fluorophenyl)methylideneamino]acetamide

• IUPAC Name: 2-(4-ethylpiperazin-1-yl)-N-[(E)-(4-fluorophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C15H21FN4O/c1-2-19-7-9-20(10-8-19)12-15(21)18-17-11-13-3-5-14(16)6-4-13/h3-6,11H,2,7-10,12H2,1H3,(H,18,21)/b17-11+
• InChI Key: ALVQMGCMHSHLAX-GZTJUZNOSA-N
• Canonical SMILES: CCN1CCN(CC1)CC(=O)NN=CC2=CC=C(C=C2)F
• Isomeric SMILES: CCN1CCN(CC1)CC(=O)N/N=C/C2=CC=C(C=C2)F
• Molecular Formula: C15H21FN4O
• Molecular Weight: 292.35 g/mol

Description

2-(4-ethylpiperazin-1-yl)-N-[(E)-(4-fluorophenyl)methylideneamino]acetamide is a chemical compound that belongs to the class of piperazine derivatives. These compounds are known for their diverse applications in medicinal chemistry, particularly as intermediates in the synthesis of various pharmacologically active agents.

Preparation Methods

The synthesis of 2-(4-ethylpiperazin-1-yl)-N-[(E)-(4-fluorophenyl)methylideneamino]acetamide typically involves the reaction of 4-ethylpiperazine with 4-fluorobenzaldehyde under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. Industrial production methods may involve optimization of reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

2-(4-ethylpiperazin-1-yl)-N-[(E)-(4-fluorophenyl)methylideneamino]acetamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the piperazine ring can be modified by introducing different substituents.

Hydrolysis: Under acidic or basic conditions, the compound can undergo hydrolysis to yield the corresponding amine and aldehyde derivatives

Scientific Research Applications

2-(4-ethylpiperazin-1-yl)-N-[(E)-(4-fluorophenyl)methylideneamino]acetamide has several scientific research applications:

Medicinal Chemistry: It serves as an intermediate in the synthesis of various pharmacologically active compounds, including potential therapeutic agents for neurological disorders.

Biological Studies: The compound is used in biological assays to study its effects on different cellular pathways and molecular targets.

Chemical Synthesis: It is employed as a building block in the synthesis of more complex molecules for research purposes.

Industrial Applications: The compound finds use in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 2-(4-ethylpiperazin-1-yl)-N-[(E)-(4-fluorophenyl)methylideneamino]acetamide involves its interaction with specific molecular targets in the body. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

2-(4-ethylpiperazin-1-yl)-N-[(E)-(4-fluorophenyl)methylideneamino]acetamide can be compared with other piperazine derivatives such as:

2-(4-methylpiperazin-1-yl)ethanamine: This compound has a similar piperazine ring structure but differs in the substituents attached to the ring.

2-(4-ethylpiperazin-1-yl)ethanethioamide: This compound contains a thioamide group instead of the acetamide group, leading to different chemical properties and reactivity.

2-(4-ethylpiperazin-1-yl)ethanamine: This compound lacks the fluorophenyl group, resulting in different biological and chemical characteristics .

These comparisons highlight the unique features of 2-(4-ethylpiperazin-1-yl)-N-[(E)-(4-fluorophenyl)methylideneamino]acetamide, such as its specific substituents and their impact on its chemical behavior and applications.